3'-Bromo-2'-chloro-6'-fluoroacetophenone
Overview
Description
“3’-Bromo-2’-chloro-6’-fluoroacetophenone” is an organic compound . It is also known as 1-(3-Bromo-2-chloro-6-fluorophenyl)ethanone . This compound is used in diverse scientific research and promises groundbreaking discoveries.
Synthesis Analysis
The synthesis of this compound is mainly done by halogenation of the corresponding phenol using a mixture of bromine, chlorine, and hydrofluoric acid. The product is then purified by crystallization or recrystallization.Molecular Structure Analysis
The molecular formula of “3’-Bromo-2’-chloro-6’-fluoroacetophenone” is C8H5BrClFO . The InChI code is 1S/C8H5BrClFO/c1-4(12)7-6(10)3-2-5(9)8(7)11/h2-3H,1H3 .Scientific Research Applications
Organic Chemistry Experiments
The α-bromination reaction of carbonyl compounds is a significant topic in the field of organic chemistry . Acetophenone derivatives like “3’-Bromo-2’-chloro-6’-fluoroacetophenone” can be used in experimental teaching to investigate the effects of reaction time, reaction temperature, and dosage of the brominating agent . This helps in reinforcing fundamental skills in chemistry experimentation among students .
Synthesis of Fluorescent Probes
Fluorescent probes are sensitive, selective, and non-toxic in detection, providing a new solution in biomedical, environmental monitoring, and food safety . “3’-Bromo-2’-chloro-6’-fluoroacetophenone” could potentially be used in the design and synthesis of new fluorescent probes .
Biomedical Applications
Fluorescent probes, which could potentially be synthesized using “3’-Bromo-2’-chloro-6’-fluoroacetophenone”, have been widely used in various fields such as biomedical . They can detect biomolecules or molecular activities within cells through fluorescence signals .
Environmental Monitoring
Fluorescent probes are also used in environmental monitoring . The potential use of “3’-Bromo-2’-chloro-6’-fluoroacetophenone” in the synthesis of these probes could contribute to the development of more sensitive and selective environmental monitoring tools .
Food Safety
In the field of food safety, fluorescent probes play a crucial role . The potential use of “3’-Bromo-2’-chloro-6’-fluoroacetophenone” in the synthesis of these probes could help in the detection of harmful substances in food .
Research and Development
The development of new fluorescent probes and the improvement of existing ones have become a research hotspot . “3’-Bromo-2’-chloro-6’-fluoroacetophenone” could potentially be used in this research, contributing to the advancement of fluorescent probe technology .
Safety and Hazards
properties
IUPAC Name |
1-(3-bromo-2-chloro-6-fluorophenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrClFO/c1-4(12)7-6(11)3-2-5(9)8(7)10/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYFAVNLVZGMNBQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=CC(=C1Cl)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrClFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.48 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3'-Bromo-2'-chloro-6'-fluoroacetophenone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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